2-(2-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Description
Future Directions
The future directions for research on “2-(2-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” could include studying its synthesis, reactions, and potential applications. Given its structure, it could be of interest in the field of organic synthesis, particularly in the development of new coupling reactions .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2-chloro-5-cyclopropylphenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst and a base.", "Starting Materials": [ "2-chloro-5-cyclopropylphenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Base" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-cyclopropylphenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 (0.1 equiv) to the reaction mixture.", "Step 3: Add a base such as potassium carbonate (2.0 equiv) to the reaction mixture.", "Step 4: Heat the reaction mixture at a suitable temperature such as 100-120°C for several hours under an inert atmosphere.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent such as ethyl acetate.", "Step 6: Purify the product using column chromatography or recrystallization to obtain the desired compound '2-(2-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane'." ] } | |
CAS No. |
2223052-80-8 |
Molecular Formula |
C15H20BClO2 |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
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